Cas no 2172454-64-5 (ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate
• CAS No: 2172454-64-5
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6334936
• PubChem ID: 165904478
• Update Time: 2025-11-06

ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate
• EN300-1449976
• ethyl 2-[(1-hydroxybut-3-yn-2-yl)amino]-1,3-thiazole-5-carboxylate
• 2172454-64-5

• Inchi： 1S/C10H12N2O3S/c1-3-7(6-13)12-10-11-5-8(16-10)9(14)15-4-2/h1,5,7,13H,4,6H2,2H3,(H,11,12)
• InChI Key： SRWAGYJZSCVTKK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1NC(C#C)CO

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99.7Ų

Additional information on ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate

Exploring the Unique Properties and Applications of Ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 2172454-64-5)

In the realm of organic chemistry and pharmaceutical research, ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 2172454-64-5) has emerged as a compound of significant interest. This thiazole derivative is characterized by its unique molecular structure, combining a hydroxybutynyl moiety with a thiazole carboxylate framework. Researchers are increasingly drawn to its potential applications in drug discovery, particularly in the development of novel bioactive molecules and small-molecule inhibitors.

The compound's CAS number 2172454-64-5 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its structure features a 1,3-thiazole core, a heterocyclic ring known for its prevalence in biologically active compounds. The presence of the ethyl carboxylate group enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Meanwhile, the hydroxybut-3-yn-2-yl side chain introduces additional functionalization opportunities, enabling further derivatization for targeted applications.

Recent trends in chemical research highlight a growing demand for multifunctional building blocks like ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate. This aligns with broader industry shifts toward fragment-based drug design and click chemistry, where modular compounds play a pivotal role. Searches for terms such as "thiazole derivatives in medicinal chemistry" and "CAS 2172454-64-5 applications" reflect the compound's relevance in contemporary scientific discourse. Its potential utility spans antibacterial agents, kinase inhibitors, and even fluorescent probes, underscoring its interdisciplinary appeal.

From a synthetic perspective, the compound's amino-thiazole scaffold is particularly noteworthy. Thiazoles are renowned for their electron-rich nature, facilitating interactions with biological targets such as enzymes and receptors. The incorporation of a hydroxybutynyl group further diversifies its reactivity profile, enabling participation in Sonogashira couplings or cycloaddition reactions. These attributes make CAS 2172454-64-5 a valuable candidate for exploring structure-activity relationships (SAR) in drug development pipelines.

Beyond pharmaceuticals, ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate has garnered attention in materials science. Its conjugated system and polar functional groups suggest potential applications in organic electronics or supramolecular assemblies. Researchers investigating "thiazole-based materials" or "CAS 2172454-64-5 solubility" often encounter this compound as a promising candidate for advanced material design.

Quality and purity are paramount when working with CAS No. 2172454-64-5. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. Suppliers and laboratories emphasize batch-to-batch consistency, addressing common queries like "where to buy ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate" or "2172454-64-5 synthesis protocol." Proper storage conditions—typically under inert atmospheres at low temperatures—are essential to maintain its stability over time.

In summary, ethyl 2-(1-hydroxybut-3-yn-2-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 2172454-64-5) represents a compelling case study in modern chemical innovation. Its dual role as a pharmacophore and a synthetic intermediate positions it at the intersection of multiple scientific disciplines. As interest in tailored heterocycles and functionalized scaffolds continues to rise, this compound is poised to remain a focal point of research and development efforts worldwide.